Cas no 1804703-44-3 (4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine
• CAS No: 1804703-44-3
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 4919520
• Update Time: 2025-06-09

4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H4F3NO/c7-5-1-3(6(8)9)4(11)2-10-5/h1-2,6,11H
• InChI Key： ZSGNNNSLVOHYBY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine

Introduction to 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS No. 1804703-44-3)

4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS No. 1804703-44-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive difluoromethyl, fluoro, and hydroxy functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine is particularly noteworthy. The presence of the difluoromethyl group imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. The fluoro substitution further enhances the compound's lipophilicity and metabolic stability, while the hydroxy group provides a potential site for hydrogen bonding and other interactions with biological targets.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. The difluoromethyl group, in particular, has been shown to enhance the antiviral efficacy by modulating key viral enzymes.

In addition to its antiviral properties, 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The hydroxy group plays a crucial role in this context by facilitating interactions with key proteins involved in these pathways.

The pharmacokinetic properties of 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body, while the presence of the fluoro and hydroxy groups helps to balance metabolic stability and clearance. These properties make it an attractive candidate for further development as a therapeutic agent.

Synthesis of 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine has been optimized using modern synthetic methods, ensuring high yields and purity. Various synthetic routes have been explored, including transition metal-catalyzed reactions and nucleophilic substitutions. These methods not only improve the efficiency of synthesis but also allow for the introduction of additional functional groups that can further enhance the compound's biological activity.

The safety profile of 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine is another important consideration. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical trials. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-(Difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS No. 1804703-44-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further development as a therapeutic agent. Continued research into its biological activities and synthetic methods will undoubtedly contribute to advancing our understanding of this fascinating compound.